Cas no 1208084-33-6 (imidazo[1,2-a]pyrazine-3-carbonitrile)

• Product Name: imidazo[1,2-a]pyrazine-3-carbonitrile
• CAS No: 1208084-33-6
• MF: C₇H₄N₄
• MW: 144.133460044861
• MDL: MFCD13179635
• CID: 1057970
• PubChem ID: 73013001
• Update Time: 2025-11-02

imidazo[1,2-a]pyrazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,?2-?a]?pyrazine-?3-?carbonitrile
• Imidazo[1,​2-​a]​pyrazine-​3-​carbonitrile
• imidazo[1,2-a]pyrazine-3-carbonitrile
• CS-0088041
• G48612
• AKOS026742544
• Z1255440128
• 1208084-33-6
• EN300-183755

• MDL： MFCD13179635
• Inchi： 1S/C7H4N4/c8-3-6-4-10-7-5-9-1-2-11(6)7/h1-2,4-5H
• InChI Key： DYUJOOHYHMUHOF-UHFFFAOYSA-N
• SMILES： N12C=CN=CC1=NC=C2C#N

Computed Properties

• Exact Mass: 144.043596145g/mol
• Monoisotopic Mass: 144.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (30 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on imidazo[1,2-a]pyrazine-3-carbonitrile

Imidazo[1,2-a]pyrazine-3-carbonitrile (CAS 1208084-33-6): A Versatile Heterocyclic Compound with Promising Applications

Imidazo[1,2-a]pyrazine-3-carbonitrile (CAS 1208084-33-6) is a nitrogen-rich heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This imidazo[1,2-a]pyrazine derivative features a unique fused ring system combining imidazole and pyrazine moieties, with a cyano (-CN) functional group at the 3-position. The molecular formula C₇H₄N₄ and molecular weight of 144.14 g/mol make it an interesting building block for various synthetic applications.

The compound's structural features contribute to several valuable chemical properties of imidazo[1,2-a]pyrazine-3-carbonitrile. Its aromatic character, combined with the electron-withdrawing cyano group, creates a polarized system that participates in diverse chemical reactions. Researchers have explored its potential as a precursor for more complex heterocyclic systems, particularly in the development of pharmaceutical intermediates and functional materials. The presence of multiple nitrogen atoms enables hydrogen bonding interactions, making it valuable in molecular recognition applications.

In pharmaceutical research, imidazo[1,2-a]pyrazine derivatives have shown remarkable biological activities. While CAS 1208084-33-6 itself is primarily used as a synthetic intermediate, its structural analogs demonstrate potential as kinase inhibitors, antimicrobial agents, and central nervous system modulators. The compound's scaffold is particularly interesting for designing small molecule drugs targeting protein-protein interactions, a hot topic in modern drug discovery. Recent studies suggest that modifications of this core structure could lead to novel therapeutics for neurological disorders and inflammatory conditions.

The synthesis of imidazo[1,2-a]pyrazine-3-carbonitrile typically involves cyclization reactions starting from appropriately substituted pyrazine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical synthesis methods. Researchers have developed efficient one-pot procedures that minimize waste generation while maintaining high yields of this valuable heterocyclic building block.

Material scientists have explored applications of imidazo[1,2-a]pyrazine derivatives in organic electronics. The conjugated π-system and electron-deficient character of CAS 1208084-33-6 make it a candidate for developing organic semiconductors and luminescent materials. Its derivatives have shown promise in organic light-emitting diodes (OLEDs) and photovoltaic devices, aligning with current interests in renewable energy technologies and energy-efficient displays.

Analytical characterization of imidazo[1,2-a]pyrazine-3-carbonitrile typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for its applications in precision synthesis. The compound's stability under various conditions has been investigated to determine optimal storage and handling procedures, with most studies recommending protection from moisture and prolonged exposure to light.

The commercial availability of CAS 1208084-33-6 has increased in recent years due to growing demand from pharmaceutical and materials science researchers. Suppliers typically offer this compound with purity levels ranging from 95% to 99%, catering to different application requirements. Pricing trends reflect the compound's status as a specialty chemical, with costs influenced by production scale and purification methods.

Safety considerations for handling imidazo[1,2-a]pyrazine-3-carbonitrile follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses is recommended. Material safety data sheets provide detailed information about proper storage conditions and first aid measures, emphasizing the importance of working in well-ventilated areas.

Recent patent literature reveals growing interest in imidazo[1,2-a]pyrazine derivatives, with several applications filed for their use in medicinal chemistry and materials science. This trend suggests that CAS 1208084-33-6 and related compounds will continue to be important in innovation-driven industries. The compound's versatility makes it particularly valuable in fragment-based drug discovery, a cutting-edge approach to pharmaceutical development.

Future research directions for imidazo[1,2-a]pyrazine-3-carbonitrile may explore its potential in emerging fields such as chemical biology and supramolecular chemistry. Its ability to participate in diverse non-covalent interactions makes it an attractive scaffold for designing molecular probes and functional materials. Additionally, the development of more efficient synthetic routes could further enhance its accessibility to researchers worldwide.

In conclusion, imidazo[1,2-a]pyrazine-3-carbonitrile (CAS 1208084-33-6) represents a valuable heterocyclic compound with wide-ranging applications in pharmaceutical research and materials science. Its unique structural features and synthetic versatility continue to inspire innovation across multiple scientific disciplines. As research into nitrogen-rich heterocycles advances, this compound is likely to maintain its importance as a building block for developing novel functional molecules.